Cas no 1210298-45-5 (3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine)
3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine Chemical and Physical Properties
Names and Identifiers
-
- AKOS024514772
- [4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]-pyridin-3-ylmethanone
- 1210298-45-5
- (4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(pyridin-3-yl)methanone
- F5596-0583
- 3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine
-
- Inchi: 1S/C17H16N4O3/c22-17(13-3-1-7-18-11-13)21-8-5-12(6-9-21)15-19-20-16(24-15)14-4-2-10-23-14/h1-4,7,10-12H,5-6,8-9H2
- InChI Key: BQUMXNKZTCNZHH-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=CO2)=NN=C1C1CCN(C(C2C=NC=CC=2)=O)CC1
Computed Properties
- Exact Mass: 324.12224039g/mol
- Monoisotopic Mass: 324.12224039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 85.3Ų
3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5596-0583-2μmol |
3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine |
1210298-45-5 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5596-0583-5μmol |
3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine |
1210298-45-5 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5596-0583-10μmol |
3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine |
1210298-45-5 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5596-0583-20μmol |
3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine |
1210298-45-5 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5596-0583-1mg |
3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine |
1210298-45-5 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5596-0583-2mg |
3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine |
1210298-45-5 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5596-0583-3mg |
3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine |
1210298-45-5 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5596-0583-4mg |
3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine |
1210298-45-5 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5596-0583-5mg |
3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine |
1210298-45-5 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5596-0583-10mg |
3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine |
1210298-45-5 | 10mg |
$79.0 | 2023-09-09 |
3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Danlei Xiang Nanoscale, 2021,13, 5497-5506
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on 3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine
Comprehensive Overview of 3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine (CAS No. 1210298-45-5)
The compound 3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine, with CAS No. 1210298-45-5, is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique scaffold combines a furan ring, an oxadiazole moiety, and a piperidine core, making it a versatile candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.
In recent years, the demand for heterocyclic compounds like 3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine has surged due to their role in addressing drug resistance and improving bioavailability. This compound’s oxadiazole fragment is known for its metabolic stability, while the furan ring contributes to π-π stacking interactions—a hot topic in computational chemistry and fragment-based drug design. These properties make it a frequent subject in queries related to "small molecule optimization" and "structure-activity relationship (SAR) studies".
The synthesis of CAS No. 1210298-45-5 typically involves multi-step reactions, including cyclization and amide coupling, which are widely discussed in organic chemistry forums. Its piperidine-carbonyl linkage offers conformational flexibility, a feature highly sought after in CNS drug development—a trending area given the rise in neurodegenerative disease research. Notably, its pyridine terminus enhances solubility, addressing a common challenge in lead compound optimization.
From an industrial perspective, 3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine is often explored for crop protection applications, resonating with growing interest in sustainable agriculture. Its oxadiazole unit may act as a bioisostere for carboxyl groups, a strategy highlighted in green chemistry initiatives. This aligns with frequent searches for "eco-friendly agrochemicals" and "low-toxicity pesticides".
Analytical characterization of this compound employs advanced techniques like LC-MS and NMR spectroscopy, topics frequently queried by analytical chemists. Its chromatographic behavior and fragmentation patterns are critical for quality control, especially in GMP-compliant production—a key concern for pharmaceutical manufacturers.
In summary, 3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine (CAS No. 1210298-45-5) represents a multifaceted tool for modern chemistry, bridging gaps between medicinal chemistry, materials science, and agrochemical innovation. Its structural motifs and applications continue to inspire research, making it a staple in discussions about next-generation therapeutics and functional materials.
1210298-45-5 (3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)